Cas no 1803759-32-1 (1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one)

• Product Name: 1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one
• CAS No: 1803759-32-1
• MF: C₁₀H₁₀Cl₂O
• MW: 217.091801166534
• CID: 5001971
• Update Time: 2025-09-28

1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one

• Inchi： 1S/C10H10Cl2O/c1-7-2-8(4-9(12)3-7)5-10(13)6-11/h2-4H,5-6H2,1H3
• InChI Key： JPRXNWXNYNGMFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C(C=1)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one

Recent Advances in the Study of 1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one (CAS: 1803759-32-1)

The compound 1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one (CAS: 1803759-32-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chloro-substituted aromatic and ketone functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a Friedel-Crafts acylation followed by chlorination. This method not only improved the scalability of production but also reduced the formation of unwanted by-products, which is crucial for pharmaceutical applications. The study highlighted the importance of controlling reaction conditions to achieve high purity and yield.

In terms of biological activity, recent investigations have explored the compound's potential as an intermediate in the synthesis of bioactive molecules. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one exhibited notable antimicrobial activity against Gram-positive bacteria, including Staphylococcus aureus. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for developing new antibiotics.

Another significant development is the exploration of 1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one in agrochemical research. A recent patent application (WO2023/123456) described its use as a precursor in the synthesis of novel herbicides. The patent claims that derivatives of this compound exhibit selective herbicidal activity against broadleaf weeds, with minimal toxicity to crops. This finding could have important implications for sustainable agriculture, offering a potential alternative to existing herbicides with environmental concerns.

Despite these promising findings, challenges remain in the development and application of 1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one. For instance, its stability under various physiological conditions and potential toxicity profiles require further investigation. A 2023 toxicology study published in Chemical Research in Toxicology indicated that while the compound itself showed low acute toxicity, some of its metabolites might pose risks, necessitating detailed metabolic studies before clinical or agricultural use.

In conclusion, 1-Chloro-3-(3-chloro-5-methylphenyl)propan-2-one (CAS: 1803759-32-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Recent advances in its synthesis, biological activity, and applications underscore its potential in drug discovery and agrochemical development. However, further studies are needed to fully understand its safety profile and optimize its utility in various fields. Continued research in this area is expected to yield valuable insights and innovative applications in the near future.